Cas no 1215555-19-3 (N-[2-(diethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)-4-nitrobenzamide hydrochloride)

• Product Name: N-[2-(diethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)-4-nitrobenzamide hydrochloride
• CAS No: 1215555-19-3
• MF: C₂₂H₂₇ClN₄O₄S
• MW: 478.992182970047
• CID: 5507342
• Update Time: 2025-05-22

N-[2-(diethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)-4-nitrobenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-(diethylamino)ethyl]-N-(4-ethoxy-2-benzothiazolyl)-4-nitro-, hydrochloride (1:1)
• N-[2-(diethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)-4-nitrobenzamide hydrochloride

• Inchi： 1S/C22H26N4O4S.ClH/c1-4-24(5-2)14-15-25(21(27)16-10-12-17(13-11-16)26(28)29)22-23-20-18(30-6-3)8-7-9-19(20)31-22;/h7-13H,4-6,14-15H2,1-3H3;1H
• InChI Key： USOYZSGEIREYSN-UHFFFAOYSA-N
• SMILES： N(C1SC2=CC=CC(OCC)=C2N=1)(CCN(CC)CC)C(C1C=CC(N(=O)=O)=CC=1)=O.Cl

Additional information on N-[2-(diethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)-4-nitrobenzamide hydrochloride

Comprehensive Guide to N-[2-(diethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)-4-nitrobenzamide hydrochloride (CAS No. 1215555-19-3)

N-[2-(diethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)-4-nitrobenzamide hydrochloride (CAS No. 1215555-19-3) is a specialized chemical compound with a unique molecular structure that has garnered attention in pharmaceutical and biochemical research. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of a nitrobenzamide group and a diethylaminoethyl moiety enhances its potential as a bioactive molecule.

The chemical properties of N-[2-(diethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)-4-nitrobenzamide hydrochloride make it a subject of interest in modern research. Its molecular formula and weight, solubility, and stability under various conditions are critical for its applications. Researchers often explore its physicochemical characteristics to understand its behavior in different environments, which is essential for formulation development and drug delivery systems.

One of the most searched topics related to this compound is its potential pharmacological applications. Recent studies suggest that benzothiazole derivatives like this one exhibit antimicrobial, anti-inflammatory, and anticancer properties. The nitrobenzamide group, in particular, is being investigated for its role in modulating enzyme activity and cellular pathways. These findings align with the growing demand for novel therapeutic agents in the pharmaceutical industry.

Another area of interest is the synthetic pathway of N-[2-(diethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)-4-nitrobenzamide hydrochloride. Chemists and researchers frequently search for optimized methods to synthesize this compound with high yield and purity. The use of green chemistry principles and catalytic processes has become a hot topic, as the industry moves toward more sustainable practices. Understanding the reaction mechanisms and intermediates involved can provide insights into scaling up production.

The market dynamics of N-[2-(diethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)-4-nitrobenzamide hydrochloride are also worth noting. With the increasing focus on precision medicine and targeted therapies, the demand for specialized chemical intermediates like this one is expected to rise. Suppliers and manufacturers are keen on ensuring consistent quality and availability to meet the needs of research institutions and pharmaceutical companies.

In conclusion, N-[2-(diethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)-4-nitrobenzamide hydrochloride (CAS No. 1215555-19-3) is a compound with significant potential in biomedical research and drug development. Its unique structure, coupled with its biological activities, makes it a valuable subject for ongoing studies. As the scientific community continues to explore its applications, this compound is likely to remain a topic of interest in the coming years.